N~1~-(2-chlorophenyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide

• IUPAC Name: N-(2-chlorophenyl)-2-[methylsulfonyl(naphthalen-1-yl)amino]acetamide
• InChI: InChI=1S/C19H17ClN2O3S/c1-26(24,25)22(13-19(23)21-17-11-5-4-10-16(17)20)18-12-6-8-14-7-2-3-9-15(14)18/h2-12H,13H2,1H3,(H,21,23)
• InChI Key: HFYPSOKFHNUZMX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)NC1=CC=CC=C1Cl)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C19H17ClN2O3S
• Molecular Weight: 388.9 g/mol

Description

N~1~-(2-chlorophenyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide, also known as CGP 3466B, is a chemical compound that has been studied for its potential therapeutic effects in various neurological disorders. It was first synthesized in the 1990s by scientists at Novartis Pharmaceuticals, and since then, it has been the subject of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of N~1~-(2-chlorophenyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide 3466B is not fully understood, but it is believed to involve the inhibition of a family of enzymes known as the mitochondrial permeability transition pore (mPTP). The mPTP is involved in the regulation of mitochondrial function and is thought to play a role in the pathogenesis of neurological disorders.
Biochemical and physiological effects:
In preclinical studies, this compound 3466B has been shown to improve mitochondrial function, reduce oxidative stress, and protect neurons from cell death. These effects are thought to be mediated by the inhibition of the mPTP. This compound 3466B has also been shown to improve motor function in animal models of Parkinson's disease and ALS.

Advantages and Limitations for Lab Experiments

One advantage of N~1~-(2-chlorophenyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide 3466B is that it has been extensively studied in preclinical models, and its safety profile has been well established. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its efficacy in clinical trials.

Future Directions

There are several future directions for research on N~1~-(2-chlorophenyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide 3466B. One area of interest is the development of more potent and selective inhibitors of the mPTP, which could have greater therapeutic potential. Another area of interest is the evaluation of this compound 3466B in clinical trials for the treatment of neurological disorders. Finally, further research is needed to fully understand the mechanism of action of this compound 3466B and its potential applications in the treatment of neurological disorders.

Scientific Research Applications

N~1~-(2-chlorophenyl)-N~2~-(methylsulfonyl)-N~2~-1-naphthylglycinamide 3466B has been studied for its potential therapeutic effects in a variety of neurological disorders, including Parkinson's disease, Alzheimer's disease, and amyotrophic lateral sclerosis (ALS). In preclinical studies, this compound 3466B has been shown to protect neurons from oxidative stress and to improve mitochondrial function, which are important factors in the pathogenesis of these disorders.